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Introduction
UC10 is a monoclonal antibody that specifically targets the mouse protein CD152, also known

as Cytotoxic T-Lymphocyte-Associated Protein 4 (CTLA-4).[1] CTLA-4 is a critical negative

regulator of T-cell activation and a key immune checkpoint protein.[1][2] It is primarily

expressed on the surface of activated T lymphocytes and regulatory T cells (Tregs).[1][3] The

UC10 antibody, particularly the UC10-4F10-11 clone, is a widely used tool in immunological

research to study the function and expression of CTLA-4.[1][3] While prominently used in flow

cytometry and in vivo neutralization studies, UC10 can also be adapted for

immunofluorescence (IF) to visualize the subcellular localization and expression of CTLA-4 in

cells and tissues.

This document provides detailed application notes and a comprehensive protocol for

immunofluorescence staining of mouse T cells using the UC10 antibody.

Signaling Pathway of CTLA-4
CTLA-4 plays a pivotal role in downregulating T-cell responses to prevent excessive immune

reactions and maintain self-tolerance. It functions by competing with the co-stimulatory

molecule CD28 for binding to its ligands, CD80 (B7-1) and CD86 (B7-2), which are expressed

on antigen-presenting cells (APCs). CTLA-4 has a significantly higher affinity for these ligands

than CD28. When CTLA-4 binds to CD80/CD86, it transduces an inhibitory signal into the T-
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cell, leading to a dampening of T-cell proliferation, cytokine production, and overall effector

function. This inhibitory mechanism is crucial for maintaining immune homeostasis.
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CTLA-4 signaling pathway in T-cell regulation.
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Data Presentation
The following table summarizes representative quantitative data that can be obtained from

immunofluorescence experiments using an anti-mouse CTLA-4 antibody on different T-cell

populations. This data is based on typical expression patterns and may vary depending on the

specific experimental conditions.

Cell Type Condition Parameter Value

Naive CD4+ T-cells Unstimulated
% CTLA-4 Positive

Cells
< 5%

Naive CD4+ T-cells Unstimulated
Mean Fluorescence

Intensity (A.U.)
50 ± 15

Activated CD4+ T-

cells

Stimulated (e.g., anti-

CD3/CD28)

% CTLA-4 Positive

Cells
> 80%

Activated CD4+ T-

cells

Stimulated (e.g., anti-

CD3/CD28)

Mean Fluorescence

Intensity (A.U.)
450 ± 75

Regulatory T-cells

(Tregs)
Unstimulated

% CTLA-4 Positive

Cells
> 90%

Regulatory T-cells

(Tregs)
Unstimulated

Mean Fluorescence

Intensity (A.U.)
600 ± 100

A.U. = Arbitrary Units

Experimental Protocols
This section provides a detailed protocol for immunofluorescence staining of mouse T-cells for

the detection of CTLA-4.

Materials
Primary Antibody: UC10 anti-mouse CTLA-4 (CD152)

Secondary Antibody: Fluorochrome-conjugated anti-Armenian Hamster IgG
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Phosphate-Buffered Saline (PBS)

Fixation Buffer: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1-0.5% Triton X-100 or Saponin in PBS

Blocking Buffer: 5% Normal Goat Serum (or serum from the host of the secondary antibody)

and 1% Bovine Serum Albumin (BSA) in Permeabilization Buffer

Antibody Dilution Buffer: 1% BSA in Permeabilization Buffer

Nuclear Counterstain: DAPI (4',6-diamidino-2-phenylindole)

Antifade Mounting Medium

Glass slides and coverslips

Humidified chamber

Fluorescence microscope

Experimental Workflow
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Immunofluorescence staining workflow for CTLA-4.
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Step-by-Step Protocol
1. Cell Preparation and Adhesion: a. Prepare a single-cell suspension of mouse splenocytes or

lymph node cells. b. For non-adherent cells, use poly-L-lysine coated slides or

cytocentrifugation to adhere the cells to the glass slide. For adherent cells, grow them directly

on sterile coverslips in a culture dish. c. Gently wash the cells once with PBS.

2. Fixation: a. Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature. b.

Wash the cells three times with PBS for 5 minutes each.

3. Permeabilization (for intracellular staining): a. Since a significant portion of CTLA-4 is located

intracellularly, permeabilization is crucial. b. Incubate the cells with Permeabilization Buffer

(0.1-0.5% Triton X-100 or Saponin in PBS) for 10-15 minutes at room temperature. c. Wash the

cells three times with PBS for 5 minutes each.

4. Blocking: a. Incubate the cells with Blocking Buffer for 1 hour at room temperature in a

humidified chamber to block non-specific antibody binding.

5. Primary Antibody Incubation: a. Dilute the UC10 anti-mouse CTLA-4 antibody in Antibody

Dilution Buffer to the optimal concentration (typically 1-10 µg/mL; this should be optimized for

your specific experimental setup). b. Aspirate the blocking buffer and add the diluted primary

antibody to the cells. c. Incubate overnight at 4°C in a humidified chamber.

6. Washing: a. Wash the cells three times with Permeabilization Buffer for 5 minutes each to

remove unbound primary antibody.

7. Secondary Antibody Incubation: a. Dilute the fluorochrome-conjugated anti-Armenian

Hamster IgG secondary antibody in Antibody Dilution Buffer according to the manufacturer's

instructions. b. Incubate the cells with the diluted secondary antibody for 1-2 hours at room

temperature in the dark in a humidified chamber.

8. Washing: a. Wash the cells three times with Permeabilization Buffer for 5 minutes each in

the dark. b. Perform a final wash with PBS to remove any residual detergent.

9. Nuclear Counterstaining: a. Incubate the cells with a diluted DAPI solution for 5-10 minutes

at room temperature in the dark. b. Briefly rinse with PBS.
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10. Mounting: a. Carefully mount the coverslip onto a glass slide using a drop of antifade

mounting medium. b. Seal the edges of the coverslip with nail polish to prevent drying.

11. Imaging and Analysis: a. Visualize the staining using a fluorescence microscope with the

appropriate filter sets for the chosen fluorochrome and DAPI. b. Capture images and perform

quantitative analysis, such as measuring the mean fluorescence intensity or counting the

percentage of CTLA-4 positive cells, using appropriate image analysis software.

Troubleshooting
High Background:

Ensure adequate blocking.

Optimize primary and secondary antibody concentrations.

Increase the number and duration of wash steps.

Weak or No Signal:

Confirm the expression of CTLA-4 in your cell type (activated T-cells and Tregs have

higher expression).

Ensure proper fixation and permeabilization.

Increase the concentration of the primary antibody.

Check the compatibility and functionality of the secondary antibody.

Non-specific Staining:

Use an isotype control antibody to assess non-specific binding of the primary antibody.

Ensure the secondary antibody does not cross-react with other components of your

sample.

These application notes and protocols provide a comprehensive guide for the successful

immunofluorescence staining of mouse CTLA-4 using the UC10 antibody. Optimization of
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specific steps may be required for different cell types and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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